(6-Bromo-4-methylpyridin-3-yl)methanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The InChI code for “(6-Bromo-4-methylpyridin-3-yl)methanamine” is 1S/C7H9BrN2/c1-5-2-7(8)10-4-6(5)3-9/h2,4H,3,9H2,1H3 . This indicates the molecular structure of the compound.
Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . It has a molecular weight of 201.07 . The compound is stored at a temperature of 4°C .
Scientific Research Applications
Synthesis and Biological Applications
Synthesis of Novel Compounds : The synthesis of novel azetidine and quinoline derivatives, including compounds structurally related to "(6-Bromo-4-methylpyridin-3-yl)methanamine", has been explored. These compounds have shown potential antibacterial and antifungal activities, indicating their applicability in developing new antimicrobial agents (Rao et al., 2013) (Thomas et al., 2010).
Advanced Material Synthesis : Research into the synthesis of specific carboxylic acid derivatives related to dopamine and serotonin receptors highlights the compound's utility in creating advanced materials with potential neurological applications (Hirokawa et al., 2000).
Catalysis and Mechanistic Studies : Studies have also focused on the role of pyridine nitrogen in palladium-catalyzed imine hydrolysis, demonstrating the importance of related compounds in understanding catalytic processes and potentially developing new catalytic methods (Ahmad et al., 2019).
Medicinal Chemistry and Drug Development
Antimicrobial Activity : The synthesis and evaluation of novel derivatives for their antimicrobial properties have been a significant focus. Such compounds have shown moderate to good antibacterial and antifungal activities, suggesting their potential in designing new antimicrobial drugs (Desai et al., 2012).
Photocytotoxicity in Cancer Treatment : Iron(III) complexes of pyridoxal Schiff bases, including structures similar to "this compound", have exhibited remarkable photocytotoxicity in various cancer cells. This suggests the potential of such compounds in developing light-activated cancer therapies (Basu et al., 2015).
Antidepressant-like Activity : Research into serotonin 5-HT1A receptor-biased agonists has identified derivatives with robust antidepressant-like activity, indicating the potential therapeutic applications of structurally related compounds in treating depression (Sniecikowska et al., 2019).
Safety and Hazards
properties
IUPAC Name |
(6-bromo-4-methylpyridin-3-yl)methanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrN2/c1-5-2-7(8)10-4-6(5)3-9/h2,4H,3,9H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPOLYLOCDJGQHK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1CN)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BrN2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.06 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.